5-(4-(dimethylamino)phenyl)-3-(4-methoxyphenyl)-N-methyl-4,5-dihydro-1H-pyrazole-1-carbothioamide

• IUPAC Name: 3-[4-(dimethylamino)phenyl]-5-(4-methoxyphenyl)-N-methyl-3,4-dihydropyrazole-2-carbothioamide
• InChI: InChI=1S/C20H24N4OS/c1-21-20(26)24-19(15-5-9-16(10-6-15)23(2)3)13-18(22-24)14-7-11-17(25-4)12-8-14/h5-12,19H,13H2,1-4H3,(H,21,26)
• InChI Key: IRZCIGMOYMHWKF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)N1C(CC(=N1)C2=CC=C(C=C2)OC)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C20H24N4OS
• Molecular Weight: 368.5 g/mol

Description

5-(4-(dimethylamino)phenyl)-3-(4-methoxyphenyl)-N-methyl-4,5-dihydro-1H-pyrazole-1-carbothioamide is a useful research compound. Its molecular formula is C20H24N4OS and its molecular weight is 368.5. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

A study by Boudjellal et al. (2020) highlights the application of a related heterocyclic compound in the corrosion inhibition of mild steel in acidic mediums. The synthesized compound demonstrated strong adsorption on the surface of mild steel, suggesting its potential as a corrosion inhibitor. This research implies that similar compounds, including 5-(4-(dimethylamino)phenyl)-3-(4-methoxyphenyl)-N-methyl-4,5-dihydro-1H-pyrazole-1-carbothioamide, could offer promising solutions for protecting metals against corrosion in industrial settings Boudjellal et al., 2020.

Structural and Spectroscopic Analysis

The crystal structure and spectroscopic properties of a compound closely related to the chemical of interest have been explored by Kumara et al. (2017). Their research provides valuable insights into the molecular interactions and crystal packing, which are crucial for understanding the material's properties and potential applications in materials science Kumara et al., 2017.

Antimicrobial Activities

Several studies have explored the synthesis and biological evaluation of pyrazole carbothioamide derivatives for their antimicrobial properties. For instance, Sahu et al. (2021) synthesized and evaluated the in vitro anticancer activity of pyrazole carbothioamide derivatives, indicating potential applications in developing new therapeutic agents Sahu et al., 2021.

Nonlinear Optical Properties

Research on the nonlinear optical properties of related compounds, as conducted by Tamer et al. (2015), demonstrates the potential of pyrazole carbothioamide derivatives in photonics and optoelectronics. The study provides a comprehensive analysis of the compound's spectroscopic properties and its implications for nonlinear optical applications Tamer et al., 2015.

Anticancer Activity

The synthesis and evaluation of pyrazole carbothioamide derivatives for anticancer activity have been a significant area of research. Lv et al. (2010) discovered pyrazole derivatives with significant EGFR inhibitory activity, indicating their potential as anticancer agents Lv et al., 2010.